Cas no 10072-43-2 (1,4-Benzenediethanaminium,N1,N1,N1,N4,N4,N4,b1,b4-octamethyl-, bromide (1:2))

• Product Name: 1,4-Benzenediethanaminium,N1,N1,N1,N4,N4,N4,b1,b4-octamethyl-, bromide (1:2)
• CAS No: 10072-43-2
• MF: C₁₈H₃₄Br₂N₂
• MW: 438.283963680267
• CID: 166147
• PubChem ID: 24900
• Update Time: 2025-04-19

1,4-Benzenediethanaminium,N1,N1,N1,N4,N4,N4,b1,b4-octamethyl-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediethanaminium,N1,N1,N1,N4,N4,N4,b1,b4-octamethyl-, bromide (1:2)
• trimethyl-[2-[4-[1-(trimethylazaniumyl)propan-2-yl]phenyl]propyl]azanium,dibromide
• (p-Phenylenebis(1-methylethylene))bis(trimethylammonium) dibromide
• 2,2'-benzene-1,4-diylbis(N,N,N-trimethylpropan-1-aminium) dibromide
• AC1L2NR8
• AMMONIUM, (p-PHENYLENEBIS(1-METHYLETHYLENE))BIS(TRIMETHYL-, DIBROMIDE
• LS-18860
• Phenylene-p,p'-bis(2-trimethylammoniumpropyl) dibromide
• p-Phenylenebis(1-methylethylene)bis(trimethylammonium bromide)
• 2,2'-(1,4-Phenylene)bis(N,N,N-trimethylpropan-1-aminium) dibromide
• DTXSID60905709
• 10072-43-2

• Inchi： 1S/C18H34N2.2BrH/c1-15(13-19(3,4)5)17-9-11-18(12-10-17)16(2)14-20(6,7)8;;/h9-12,15-16H,13-14H2,1-8H3;2*1H/q+2;;/p-2
• InChI Key： XRXGBSVAPRHDFO-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+](C)(C)(C)CC(C)C1C=CC(=CC=1)C(C)C[N+](C)(C)C

Computed Properties

• Exact Mass: 401.8428
• Monoisotopic Mass: 436.108874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: -2.68600